Cas no 1251271-45-0 (1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-
• CAS No: 1251271-45-0
• Molecular Formula: C₁₀H₁₁N₃O
• Molecular Weight: 189.213841676712
• CID: 5880750
• PubChem ID: 62469802

1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]- Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-[(4-methylphenyl)methyl]-
• 1251271-45-0
• 3-[(4-methylphenyl)methyl]-1,2,4-oxadiazol-5-amine
• AKOS011758089

• InChIKey： VMKOBAPHEXRYEP-UHFFFAOYSA-N
• Inchi： 1S/C10H11N3O/c1-7-2-4-8(5-3-7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3,(H2,11,12,13)
• SMILES： O1C(N)=NC(CC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.090211983g/mol
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Boiling Point: 370.7±45.0 °C(Predicted)
• pka: 1.89±0.30(Predicted)
• Density: 1?+-.0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes